Cas no 6333-90-0 (N-(1,2-diphenylethyl)prop-2-en-1-amine;hydrochloride)

N-(1,2-diphenylethyl)prop-2-en-1-amine;hydrochloride structure
6333-90-0 structure
Product Name:N-(1,2-diphenylethyl)prop-2-en-1-amine;hydrochloride
CAS No:6333-90-0
MF:C17H20ClN
MW:273.800403594971
CID:959827
PubChem ID:3029769
Update Time:2025-04-19

N-(1,2-diphenylethyl)prop-2-en-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-(1,2-diphenylethyl)prop-2-en-1-amine,hydrochloride
    • AC1MHOIG
    • hydrochloride
    • LS-103095
    • N-(1,2-diphenylethyl)prop-2-en-1-amine
    • NIOSH
    • NSC31699
    • NSC-31699
    • SG9292000
    • SG92920000
    • DTXSID50388688
    • NIOSH/SG9292000
    • 6333-90-0
    • Phenethylamine, N-allyl-alpha-phenyl-, hydrochloride
    • N-Allyl-alpha-phenylphenethylamine hydrochloride
    • N-(1,2-diphenylethyl)prop-2-en-1-amine;hydrochloride
    • Inchi: 1S/C17H19N.ClH/c1-2-13-18-17(16-11-7-4-8-12-16)14-15-9-5-3-6-10-15;/h2-12,17-18H,1,13-14H2;1H
    • InChI Key: JTUFKXLGVWDEKF-UHFFFAOYSA-N
    • SMILES: Cl.N(CC=C)C(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 237.15187
  • Monoisotopic Mass: 273.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 224
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1
  • Boiling Point: 336°C at 760 mmHg
  • Flash Point: 149.2°C
  • Refractive Index: 1.567
  • PSA: 12.03
  • LogP: 4.93890
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